![molecular formula C19H18N2O2S B2937339 2-(benzylthio)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)acetamide CAS No. 2034309-57-2](/img/structure/B2937339.png)
2-(benzylthio)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzylthio)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)acetamide is a chemical compound that has gained a lot of attention in recent years due to its potential use in scientific research. This compound is a type of acetamide that has a benzylthio group attached to it, along with a pyridine and furan ring. The compound's unique structure makes it an ideal candidate for research in various fields, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Corrosion Inhibition
- Application: Acetamide derivatives, similar to the compound of interest, have been investigated for their role in corrosion prevention. One study synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and evaluated their efficiency as corrosion inhibitors in acidic and oil mediums. These compounds demonstrated promising inhibition efficiencies, particularly in acidic environments (Yıldırım & Cetin, 2008).
ACAT-1 Inhibition for Therapeutic Applications
- Application: A derivative of the specified compound, namely 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, was identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1. This compound, known as K-604, demonstrated significant selectivity and potential for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Antimicrobial Activity
- Application: Some acetamide derivatives have been studied for their antimicrobial properties. For instance, 2-bromo-N-(phenylsulfonyl)acetamide derivatives demonstrated good antimicrobial activity. This suggests the potential of similar compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).
Solar Cell Applications
- Application: In another study, benzothiazolinone acetamide analogs were synthesized and assessed for their potential in dye-sensitized solar cells (DSSCs). These compounds showed good light harvesting efficiency, indicating their applicability in photovoltaic cells (Mary et al., 2020).
Anticancer Activity
- Application: The anticancer activity of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives has been explored. Certain synthesized compounds exhibited potent cytotoxic effects against leukemia cell lines, highlighting their potential in cancer therapy (Horishny et al., 2021).
properties
IUPAC Name |
2-benzylsulfanyl-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c22-19(14-24-13-15-4-2-1-3-5-15)21-11-16-6-7-18(20-10-16)17-8-9-23-12-17/h1-10,12H,11,13-14H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWOZHXHDROPTLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NCC2=CN=C(C=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.